N-(2,5-dichlorophenyl)-N'-phenyl-1,2-hydrazinedicarbothioamide

• IUPAC Name: 1-(2,5-dichlorophenyl)-3-(phenylcarbamothioylamino)thiourea
• InChI: InChI=1S/C14H12Cl2N4S2/c15-9-6-7-11(16)12(8-9)18-14(22)20-19-13(21)17-10-4-2-1-3-5-10/h1-8H,(H2,17,19,21)(H2,18,20,22)
• InChI Key: SVDPISWWGQWYKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NNC(=S)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N4S2
• Molecular Weight: 371.3 g/mol

Description

N-(2,5-dichlorophenyl)-N'-phenyl-1,2-hydrazinedicarbothioamide, also known as Dithizone, is a chemical compound that has been widely used in scientific research applications. It is a yellow to orange powder that is soluble in organic solvents and has a strong affinity for heavy metals, particularly zinc. Dithizone has been used in various fields, such as analytical chemistry, biochemistry, and pharmacology, due to its unique properties.

Mechanism of Action

The mechanism of action of N-(2,5-dichlorophenyl)-N'-phenyl-1,2-hydrazinedicarbothioamide is based on its strong affinity for heavy metals, particularly zinc. It forms a complex with zinc ions, resulting in a characteristic color change from yellow to red. This property has been utilized in the detection and quantification of zinc in biological samples.
Biochemical and Physiological Effects
This compound has been shown to have some biochemical and physiological effects, particularly in the regulation of zinc homeostasis. It has been reported to inhibit the release of insulin from pancreatic beta cells by chelating zinc ions. It has also been shown to induce apoptosis in cancer cells by disrupting zinc homeostasis.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,5-dichlorophenyl)-N'-phenyl-1,2-hydrazinedicarbothioamide in laboratory experiments include its high selectivity and sensitivity for zinc detection, its ease of use, and its compatibility with various sample types. However, its limitations include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of N-(2,5-dichlorophenyl)-N'-phenyl-1,2-hydrazinedicarbothioamide in scientific research. One potential application is in the development of new zinc chelators for the treatment of diseases such as cancer and diabetes. Another potential direction is in the study of the role of zinc in neurological disorders such as Alzheimer's disease. Additionally, this compound may have potential applications in environmental monitoring and remediation, particularly in the detection and removal of heavy metals from contaminated sites.
Conclusion
In conclusion, this compound is a unique chemical compound that has been widely used in scientific research applications due to its strong affinity for heavy metals, particularly zinc. Its properties have been utilized in various fields, such as analytical chemistry, biochemistry, and pharmacology. While there are some limitations to its use, there are also many potential future directions for its application in scientific research.

Synthesis Methods

N-(2,5-dichlorophenyl)-N'-phenyl-1,2-hydrazinedicarbothioamide can be synthesized by reacting phenylhydrazine with carbon disulfide in the presence of sodium hydroxide, followed by reaction with 2,5-dichloronitrobenzene. The resulting product is then reduced with zinc dust and hydrochloric acid to yield this compound. This synthesis method has been well-established and widely used in laboratories.

Scientific Research Applications

N-(2,5-dichlorophenyl)-N'-phenyl-1,2-hydrazinedicarbothioamide has been used in various scientific research applications, including the detection and quantification of heavy metals, particularly zinc, in biological samples. It has also been used in the study of the role of zinc in biological systems, including its involvement in insulin secretion and the regulation of gene expression.